N-[3-(1-Methylpiperidin-4-YL)-1H-pyrrolo[3,2-B]pyridin-5-YL]acetamide

• CAS No.: 207848-14-4
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol
• IUPAC Name: N-[3-(1-methylpiperidin-4-yl)-1H-pyrrolo[3,2-b]pyridin-5-yl]acetamide
• InChI: InChI=1S/C15H20N4O/c1-10(20)17-14-4-3-13-15(18-14)12(9-16-13)11-5-7-19(2)8-6-11/h3-4,9,11,16H,5-8H2,1-2H3,(H,17,18,20)
• InChI Key: VCYDEUCPMLCHGS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC2=C(C=C1)NC=C2C3CCN(CC3)C

Description

N-[3-(1-Methylpiperidin-4-YL)-1H-pyrrolo[3,2-B]pyridin-5-YL]acetamide is a useful research compound. Its molecular formula is C15H20N4O and its molecular weight is 272.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 0.30 gm (1.1 mMol) 5-(N-acetylamino)-3-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)pyrrolo[3,2-b]pyridine and 0.05 gm 10% palladium on carbon in 15 mL ethanol was hydrogenated at room temperature for 18 hours at an initial hydrogen pressure of 50 p.s.i. The reaction mixture was filtered and the filtrate concentrated under reduced pressure. The residue was subjected to silica gel chromatography, eluting with ethyl acetate containing 20% methanol and 1% ammonium hydroxide. Fractions containing product were combined and concentrated under reduced pressure to provide the title compound.

Synthesis routes and methods II

Procedure details